Cas no 1803766-21-3 (4-Fluoro-2-iodo-5-phenylpyridine)

• Product Name: 4-Fluoro-2-iodo-5-phenylpyridine
• CAS No: 1803766-21-3
• MF: C₁₁H₇FIN
• MW: 299.082858324051
• CID: 4905622
• Update Time: 2025-10-31

4-Fluoro-2-iodo-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodo-5-phenylpyridine

• Inchi： 1S/C11H7FIN/c12-10-6-11(13)14-7-9(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： HFKMDDYTEZIFOQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 298.961
• Monoisotopic Mass: 298.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2-iodo-5-phenylpyridine

Introduction to 4-Fluoro-2-iodo-5-phenylpyridine (CAS No. 1803766-21-3) in Modern Pharmaceutical Research

4-Fluoro-2-iodo-5-phenylpyridine, identified by the chemical identifier CAS No. 1803766-21-3, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug design.

The structural motif of 4-fluoro-2-iodo-5-phenylpyridine consists of a pyridine ring substituted with a fluorine atom at the 4-position, an iodine atom at the 2-position, and a phenyl group at the 5-position. This specific arrangement of substituents imparts distinct chemical reactivity and functionalization potential, making it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both halogen atoms, particularly the iodine at the 2-position, enhances its utility as a coupling partner in cross-coupling reactions, which are fundamental to modern medicinal chemistry.

In recent years, 4-fluoro-2-iodo-5-phenylpyridine has been extensively explored in the development of novel therapeutic agents. Its fluorine substituent is known to modulate metabolic stability and binding affinity, while the iodine atom serves as an excellent handle for palladium-catalyzed coupling reactions. These attributes have made it a preferred building block in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling applications of 4-fluoro-2-iodo-5-phenylpyridine is in the field of oncology. Researchers have leveraged its structural framework to design inhibitors of kinases and other enzymes implicated in cancer progression. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are critical mediators of cell signaling pathways that drive tumor growth and metastasis. The fluorine atom's ability to enhance binding interactions with biological targets has been particularly exploited in optimizing drug-like properties such as solubility and bioavailability.

Moreover, 4-fluoro-2-iodo-5-phenylpyridine has found utility in the development of drugs targeting neurological disorders. Pyridine derivatives are well-documented for their role in modulating neurotransmitter systems, and modifications at the 4-, 2-, and 5positions offer fine-tuned control over pharmacological activity. Recent studies have highlighted its use as a scaffold for ligands that interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The introduction of fluorine and iodine substituents has been shown to improve receptor selectivity and duration of action, key factors in developing effective therapeutics.

The compound's reactivity also makes it a valuable tool in synthetic chemistry for constructing more complex molecules. The iodide at the 2-position can undergo palladium-catalyzed cross-coupling reactions with various organic halides or boronic acids, enabling the introduction of diverse functional groups across multiple positions on the pyridine core. This flexibility has been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

Advances in computational chemistry have further enhanced the utility of 4-fluoro-2-iodo-5phenylpyridine by allowing researchers to predict its interactions with biological targets with greater precision. Molecular docking studies have revealed that subtle modifications around its core structure can significantly alter binding affinities and selectivity profiles. These insights have guided medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

In conclusion,4-fluoro -2 -iodo -5 -phenylpyridine (CAS No. 1803766 -21 -3) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for drug discovery efforts across multiple therapeutic areas. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the future of medicine.